Cas no 2227859-53-0 ((3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid
• CAS No: 2227859-53-0
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 6289631
• PubChem ID: 165615753
• Update Time: 2025-05-23

(3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid
• EN300-1807481
• 2227859-53-0

• Inchi： 1S/C6H7NO4/c8-5(3-6(9)10)4-1-2-11-7-4/h1-2,5,8H,3H2,(H,9,10)/t5-/m0/s1
• InChI Key： KNQBFBSNMMKYOK-YFKPBYRVSA-N
• SMILES： O[C@H](C1C=CON=1)CC(=O)O

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.6Ų

Additional information on (3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid

Introduction to (3S)-3-Hydroxy-3-(1,2-Oxazol-3-yl)Propanoic Acid (CAS No. 2227859-53-0)

The compound (3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid, identified by the CAS registry number 2227859-53-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of oxazole-containing carboxylic acids, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The unique structure of (3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid combines a hydroxyl group with an oxazole ring, making it a versatile scaffold for various chemical modifications. This has led to its exploration in areas such as anti-inflammatory, antioxidant, and anticancer drug development.

In terms of synthesis, researchers have employed various strategies to efficiently synthesize this compound. One notable approach involves the use of asymmetric catalysis to achieve the desired stereochemistry at the chiral center. This has been crucial in ensuring the compound's biological activity, as stereochemistry plays a pivotal role in molecular interactions.

The biological evaluation of (3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid has revealed promising results. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its antioxidant properties make it a candidate for combating oxidative stress-related diseases.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into how it interacts with target proteins, paving the way for rational drug design. These findings underscore the importance of interdisciplinary approaches in advancing our knowledge of such compounds.

In conclusion, (3S)-3-hydroxy-3-(1,2-oxazol-3-yl)propanoic acid represents a valuable molecule with significant potential in various therapeutic areas. Continued research into its synthesis, biological activity, and applications will undoubtedly contribute to the development of innovative treatments for a range of diseases.